Cas no 1355247-45-8 (2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile)

• Product Name: 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile
• CAS No: 1355247-45-8
• MF: C₁₄H₉Cl₂N
• MW: 262.133961439133
• MDL: MFCD21333010
• CID: 2771417
• PubChem ID: 70699652
• Update Time: 2025-06-07

2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile
• DTXSID10742767
• MFCD21333010
• 2',3-Dichloro-5'-methyl[1,1'-biphenyl]-4-carbonitrile
• BS-25599
• CS-0212246
• 1355247-45-8

• MDL： MFCD21333010
• Inchi： 1S/C14H9Cl2N/c1-9-2-5-13(15)12(6-9)10-3-4-11(8-17)14(16)7-10/h2-7H,1H3
• InChI Key： UTTJFFKVJIFHDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1C=CC(C#N)=C(C=1)Cl

Computed Properties

• Exact Mass: 261.01100
• Monoisotopic Mass: 261.0112047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.84048

Additional information on 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile

Professional Introduction to 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile (CAS No. 1355247-45-8)

2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1355247-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzonitrile class, characterized by the presence of a nitrile functional group (-CN) attached to an aromatic benzene ring. The structural features of this molecule, including its chloro and methyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry.

The structure of 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile consists of a central benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a phenyl group that itself is chlorinated at the 2-position and methylated at the 5-position. This specific arrangement of substituents imparts distinct reactivity patterns, making it a valuable intermediate in organic synthesis. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of benzonitrile derivatives due to their diverse biological activities. The nitrile group in 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile can undergo hydrolysis to form carboxylic acids or reduction to amides, both of which are common pharmacophores in drug discovery. Furthermore, the electron-withdrawing nature of the nitrile group can influence the electronic properties of the aromatic system, affecting interactions with biological targets.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel molecules with therapeutic effects. For instance, derivatives of benzonitrile have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune disorders. Additionally, modifications at the chloro and methyl positions have been explored to optimize bioavailability and target specificity.

The agrochemical industry has also recognized the value of 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile as a precursor for developing novel pesticides and herbicides. The halogenated aromatic ring system provides excellent binding affinity to biological receptors in pests, leading to effective pest control. Recent studies have highlighted its utility in synthesizing compounds that disrupt essential metabolic pathways in insects, offering a sustainable alternative to traditional agrochemicals.

From a synthetic chemistry perspective, this compound serves as an excellent scaffold for exploring new reaction methodologies. The combination of chloro and methyl groups allows for selective functionalization at multiple sites, enabling chemists to tailor molecular structures with precision. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to introduce additional substituents or alter connectivity within the molecule. These advancements have not only expanded the synthetic toolbox but also opened new avenues for drug discovery.

The pharmaceutical industry's emphasis on precision medicine has further underscored the importance of compounds like 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile. By understanding how specific structural features influence biological activity, researchers can design molecules that target individual disease pathways with high selectivity. This approach has led to breakthroughs in treating complex diseases such as cancer and neurodegenerative disorders. The versatility of this compound makes it an indispensable asset in modern medicinal chemistry.

In conclusion, 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile (CAS No. 1355247-45-8) represents a significant advancement in chemical synthesis and drug development. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals, driven by ongoing research into its biological activities and synthetic utility. As scientific understanding evolves, this compound is poised to play an even greater role in addressing global health challenges through innovative chemical solutions.